Cas no 115027-23-1 (4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde)

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde is a versatile heterocyclic compound featuring both a chloroacetyl and a formyl functional group on a pyrrole scaffold. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmacologically active molecules. The chloroacetyl group enables nucleophilic substitution reactions, while the aldehyde moiety facilitates condensation or cyclization processes. Its reactivity and stability under controlled conditions make it suitable for applications in medicinal chemistry and materials science. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring consistent performance in synthetic workflows.
4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde structure
115027-23-1 structure
Product Name:4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde
CAS No:115027-23-1
MF:C7H6ClNO2
MW:171.581040859222
MDL:MFCD04973717
CID:170236
PubChem ID:2763452
Update Time:2025-06-07

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde,4-(2-chloroacetyl)-
    • 1-(2-Formylpyrrol-4-yl)-2-chloroethanone
    • 1H-Pyrrole-2-carboxaldehyde,4-(2-chloroacetyl)
    • 2-chloro-1-(2-formyl-1H-pyrrol-4-yl)ethanone
    • chloroacetylpyrrolecarbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 4-(chloroacetyl)- (9CI)
    • BP-10609
    • J-513290
    • SB62189
    • 1H-Pyrrole-2-carboxaldehyde, 4-(2-chloroacetyl)-
    • 12W-0270
    • 115027-23-1
    • 4-(2-Chloroacetyl)methylsulfonyl aniline
    • AKOS005069696
    • WDVCSBMHJIMXIP-UHFFFAOYSA-N
    • MFCD04973717
    • FT-0680098
    • DTXSID50376964
    • SCHEMBL1081337
    • CS-0213469
    • MDL： MFCD04973717
    • Inchi： 1S/C7H6ClNO2/c8-2-7(11)5-1-6(4-10)9-3-5/h1,3-4,9H,2H2
    • InChI Key： WDVCSBMHJIMXIP-UHFFFAOYSA-N
    • SMILES： ClCC(C1=CNC(C=O)=C1)=O

Computed Properties

  • Exact Mass: 171.00900
  • Monoisotopic Mass: 171.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Density: 1.402
  • Melting Point: 179-181°C
  • Boiling Point: 367.4°Cat760mmHg
  • Flash Point: 176°C
  • Refractive Index: 1.608
  • PSA: 49.93000
  • LogP: 1.24870

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde Security Information

  • HazardClass：IRRITANT

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde Pricemore >>

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